Cas no 2138118-29-1 (2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylbenzaldehyde)

• Product Name: 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylbenzaldehyde
• CAS No: 2138118-29-1
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 5921671
• PubChem ID: 165493013
• Update Time: 2025-10-28

2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylbenzaldehyde
• 2-[(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methyl]benzaldehyde
• 2138118-29-1
• EN300-1196930

• Inchi： 1S/C12H15NO3S/c14-10-12-4-2-1-3-11(12)9-13-5-7-17(15,16)8-6-13/h1-4,10H,5-9H2
• InChI Key： PCCZIXKADOZYAK-UHFFFAOYSA-N
• SMILES： S1(CCN(CC2C=CC=CC=2C=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 253.07726451g/mol
• Monoisotopic Mass: 253.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)methylbenzaldehyde

2-(1,1-Dioxo-1λ6-Thiomorpholin-4-yl)Methylbenzaldehyde: A Comprehensive Overview

The compound with CAS No. 2138118-29-1, commonly referred to as 2-(1,1-dioxo-1λ6-thiomorpholin-4-yl)methylbenzaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

Structure and Synthesis

The molecular structure of 2-(1,1-dioxo-1λ6-thiomorpholin-4-yl)methylbenzaldehyde is characterized by a benzaldehyde moiety attached to a thiomorpholine ring system. The thiomorpholine ring, which is a six-membered ring containing sulfur and oxygen atoms, contributes to the compound's unique chemical reactivity and stability. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and oxidations, to achieve the desired product with high purity.

Physical and Chemical Properties

Experimental studies have revealed that 2-(1,1-dioxo-1λ6-thiomorpholin-4-yl)methylbenzaldehyde exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various laboratory applications. The compound also demonstrates moderate stability under ambient conditions, though it is recommended to store it in a cool, dry place to prevent degradation.

Applications in Drug Discovery

Recent research has highlighted the potential of 2-(1,1-dioxo-1λ6-thiomorpholin-4-yl)methylbenzaldehyde as a lead compound in drug discovery efforts. Its structural similarity to certain bioactive molecules suggests that it could serve as a scaffold for developing novel therapeutic agents. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, making it a promising candidate for further investigation.

Advancements in Synthesis Techniques

In recent years, there has been significant progress in the development of more efficient synthesis methods for 2-(1,1-dioxo-1λ6-thiomorpholin-4-yl)methylbenzaldehyde. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions and improve yields. These advancements not only enhance the scalability of the synthesis process but also reduce production costs, making the compound more accessible for large-scale applications.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of 2-(1,1-dioxo-1λ6-thiomorpholin-4-yl)methylbenzaldehyde is crucial. Preliminary studies indicate that the compound has low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and develop strategies for safe disposal.

Future Directions

The future of 2-(1,1-dioxo-1λ6-thiomorpholin-4-yl)methylbenzaldehyde lies in its potential applications across diverse fields such as pharmaceuticals, agrochemicals, and materials science. Ongoing research aims to explore its bioavailability, metabolic pathways, and interactions with biological systems to unlock its full therapeutic potential. Additionally, efforts are being made to develop greener synthesis routes that minimize waste generation and energy consumption.

In conclusion, 2-(CAS No 21380775)methylbenzaldehyde stands as a testament to the ingenuity of modern chemistry and its ability to create molecules with remarkable properties. As research continues to uncover new insights into its structure-function relationships and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.